Rp-8-pCPT-cGMPS sodium

• CAS No.: 208445-07-2
• Product Name: Rp-8-pCPT-cGMPS sodium
• Molecular Formula: C16H14ClN5NaO6PS2
• Molecular Weight: 525.851
• IUPAC Name: sodium;2-amino-8-(4-chlorophenyl)sulfanyl-9-(7-hydroxy-2-oxido-2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1H-purin-6-one
• Standard InChI: InChI=1S/C16H15ClN5O6PS2.Na/c17-6-1-3-7(4-2-6)31-16-19-9-12(20-15(18)21-13(9)24)22(16)14-10(23)11-8(27-14)5-26-29(25,30)28-11;/h1-4,8,10-11,14,23H,5H2,(H,25,30)(H3,18,20,21,24);/q;+1/p-1
• Standard InChIKey: JERAACMSJYSCBY-OZOPYAHTSA-M
• SMILES: C1C2C(C(C(O2)N3C4=C(C(=O)NC(=N4)N)N=C3SC5=CC=C(C=C5)Cl)O)OP(=S)(O1)[O-].[Na+]
• Appearance: Assay:≥99%A crystalline solid
• Description: PKG inhibitor (Ki values are 0.45, 0.5 and 0.7 μM for PKGIβ, PKGIα and PKGII respectively). Exhibits selectivity for PKG over PKA and Epac-1. Reduces LTP in hippocampal slices in vitro.
• Synonyms: 8-[(4-Chlorophenyl)thio]-guanosine-cyclic 3/',5/'-[hydrogen [P(R)]-phosphorothioate] sodium
• PubChem Compound: 139600533
• Last Modified: Nov 11 2021